Internal Standard for Clinical Mass Spectrometry
  • Timolol
    Timolol
    • Cat. No.:
    • B1209231
    • CAS No.:
    • 26839-75-8
    • Molecular Formula:
    • C13H24N4O3S
    • Molecular Weight:
    • 316.42 g/mol
    Description
    (S)-timolol (anhydrous) is the (S)-(-) (more active) enantiomer of timolol. A beta-adrenergic antagonist, both the hemihydrate and the maleate salt are used in the mangement of glaucoma, hypertension, angina pec...
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  • Donafenib
    Donafenib
    • Cat. No.:
    • B1684356
    • CAS No.:
    • 1130115-44-4
    • Molecular Formula:
    • C21H16ClF3N4O3
    • Molecular Weight:
    • 467.8 g/mol
    Description
    CM-4307 is under investigation in clinical trial NCT03602495 (Donafenib in 131I-Refractory Differentiated Thyroid Cancer).
    Donafenib is an orally available multikinase inhibitor that targets Raf kinase and va...
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  • Ivacaftor
    Ivacaftor
    • Cat. No.:
    • B1684365
    • CAS No.:
    • 873054-44-5
    • Molecular Formula:
    • C24H28N2O3
    • Molecular Weight:
    • 392.5 g/mol
    Description
    Ivacaftor is an aromatic amide obtained by formal condensation of the carboxy group of 4-oxo-1,4-dihydroquinoline-3-carboxylic acid with the amino group of 5-amino-2,4-di-tert-butylphenol. Used for the treatment...
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  • L-Leucine-D7
    L-Leucine-D7
    • Cat. No.:
    • B3044230
    • CAS No.:
    • 92751-17-2
    • Molecular Formula:
    • C6H13NO2
    • Molecular Weight:
    • 138.22 g/mol
    Description
    L-Leucine-D7 is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 138.22 g/mol. The purity is usually 95%.
    BenchChem offers high-quality L-Leucine-D7 suitable for man...
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  • Hydrocinnamic acid-d9
    Hydrocinnamic acid-d9
    • Cat. No.:
    • B3044231
    • CAS No.:
    • 93131-15-8
    • Molecular Formula:
    • C9H10O2
    • Molecular Weight:
    • 159.23 g/mol
    Description
    Hydrocinnamic acid-d9 is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Hydrocinnamic acid-d9...
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  • p,p'-DDE-d8
    p,p'-DDE-d8
    • Cat. No.:
    • B3044235
    • CAS No.:
    • 93952-19-3
    • Molecular Formula:
    • C14H8Cl4
    • Molecular Weight:
    • 326.1 g/mol
    Description
    P,p'-DDE-d8 is a useful research compound. Its molecular formula is C14H8Cl4 and its molecular weight is 326.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality p,p'-DDE-d8 suitable for many r...
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  • p,p'-DDD-d8
    p,p'-DDD-d8
    • Cat. No.:
    • B3044236
    • CAS No.:
    • 93952-20-6
    • Molecular Formula:
    • C14H10Cl4
    • Molecular Weight:
    • 328.1 g/mol
    Description
    P,p'-DDD-d8 is a useful research compound. Its molecular formula is C14H10Cl4 and its molecular weight is 328.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality p,p'-DDD-d8 suitable for many ...
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  • (+)-Gallocatechin-13C3
    (+)-Gallocatechin-13C3
    • Cat. No.:
    • B12055438
    • CAS No.:
    • Molecular Formula:
    • C15H14O7
    • Molecular Weight:
    • 309.24 g/mol
    Description
    (+)-Gallocatechin-13C3 is a useful research compound. Its molecular formula is C15H14O7 and its molecular weight is 309.24 g/mol. The purity is usually 95%.
    BenchChem offers high-quality (+)-Gallocatechin-1...
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  • N-Acetyl-D3-5-hydroxytryptamine
    N-Acetyl-D3-5-hydroxytryptamine
    • Cat. No.:
    • B12424067
    • CAS No.:
    • Molecular Formula:
    • C12H14N2O2
    • Molecular Weight:
    • 221.27 g/mol
    Description
    N-Acetyl-D3-5-hydroxytryptamine is a useful research compound. Its molecular formula is C12H14N2O2 and its molecular weight is 221.27 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-Acetyl...
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  • Sarcosine-15N
    Sarcosine-15N
    • Cat. No.:
    • B15143818
    • CAS No.:
    • Molecular Formula:
    • C3H7NO2
    • Molecular Weight:
    • 90.09 g/mol
    Description
    Sarcosine-15N is a useful research compound. Its molecular formula is C3H7NO2 and its molecular weight is 90.09 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sarcosine-15N suitable for man...
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